Cas no 2228785-48-4 (2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine
• CAS No: 2228785-48-4
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6024065
• PubChem ID: 165647154
• Update Time: 2025-06-08

2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine
• EN300-1960362
• 2228785-48-4

• Inchi： 1S/C8H15F2NO/c1-8(6(11)7(9)10)2-4-12-5-3-8/h6-7H,2-5,11H2,1H3
• InChI Key： HWKWXQFUPQXSGS-UHFFFAOYSA-N
• SMILES： FC(C(C1(C)CCOCC1)N)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2228785-48-4 and Product Name: 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine

Compound with the CAS number 2228785-48-4 and the product name 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both fluorine and oxygen-containing functional groups in its molecular framework makes it a versatile candidate for further exploration in synthetic chemistry and medicinal chemistry.

The 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine molecule exhibits a distinct chemical architecture that distinguishes it from conventional organic compounds. The fluorine atoms at the 2-position contribute to its lipophilicity and metabolic stability, while the N-methyl oxane ring introduces rigidity and specific spatial orientation, which can be critical for binding interactions with biological targets. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The CAS No. 2228785-48-4 identifier ensures a unique and unambiguous reference to this compound, facilitating its use in academic research, industrial applications, and regulatory submissions. The product name: 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine provides a clear description of its chemical structure, aiding chemists in synthesizing analogs and derivatives.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health. Current research indicates that molecules with similar structural motifs may interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The fluorine atoms enhance the compound's interaction with biological targets by increasing its binding affinity and reducing metabolic clearance. Additionally, the N-methyl oxane ring can serve as a pharmacophore, providing a specific three-dimensional arrangement that optimizes receptor binding.

The synthesis of 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine presents unique challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as fluorination reactions and ring-closing metathesis have been employed to construct the core structure efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

Recent studies have demonstrated that derivatives of this compound exhibit promising biological activity in vitro and in vivo. For instance, modifications to the fluorine-substituted ethylamine moiety have shown enhanced efficacy against certain disease models. These findings are particularly encouraging for researchers working on developing small molecule inhibitors for therapeutic use. The product name: 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine serves as a foundation for further exploration into its pharmacological properties.

The application of computational chemistry has further accelerated the discovery process for this compound. Molecular modeling studies have been instrumental in predicting how 2,2-difluoro-1-(4-methyloxan-4-yl)ethan-1-amine interacts with biological targets at an atomic level. These simulations provide valuable insights into optimizing drug-like properties such as solubility, permeability, and metabolic stability. By leveraging computational tools alongside experimental data, researchers can design more effective drug candidates with greater precision.

The regulatory landscape for novel compounds like CAS No. 2228785-48-4 is stringent but well-established. Agencies such as the FDA and EMA require comprehensive data on safety and efficacy before approving new drugs for clinical use. The rigorous testing protocols ensure that only compounds with demonstrated therapeutic value reach patients. As such, companies investing in the development of this class of molecules must adhere to strict guidelines to ensure compliance.

In conclusion,CAS No. 2228785–48–4 represents a significant contribution to the field of pharmaceutical chemistry. The unique structural features of product name: 2, >Difluoro>Difluoro>Difluoro>Difluoro>Difluoro>^Difluoro>^Difluoro>^Difluoro>^Difluoro>^Difluoro>^Difluoro>^Difluoro>^{Difluoro>>–_{>>–(methyl oxane)}>>–(methyl oxane)>>–(methyl oxane)>>–(methyl oxane)>>–(methyl oxane)>>(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyl oxane))(methyloxa(m)moxa(m)moxa(m)moxa(m)moxa(m)moxa(m)moxa(m)moxa(m)moxa(m)moxa(m)moxa(m)moxa(m)mylelelelelelelelelelelemy)my)my)my)my)my)my)y)y)y)y)y)y)y)y)y)y)y)y)a)a)a)a)a)a)a)a)a)a)aminaminaminaaminaminaminaminaminaminaminamminaminaminamminamminamminamminaminae) has opened new avenues for therapeutic intervention across multiple disease areas. As research continues to uncover new applications for this compound,CAS No.
2228785–48–4
will undoubtedly play a pivotal role in shaping future treatments.}